Cas no 17455-25-3 (Dibenzo-30-crown-10)

• Product Name: Dibenzo-30-crown-10
• CAS No: 17455-25-3
• MF: C₂₈H₄₀O₁₀
• MW: 536.611209869385
• MDL: MFCD00054624
• CID: 184562
• PubChem ID: 87569098
• Update Time: 2025-06-11

Dibenzo-30-crown-10 Chemical and Physical Properties

Names and Identifiers

• Dibenzo-30-crown-10
• 5,5-Dibenzo-30-crown-10
• Bis(o-phenylene)[3,4]crown-10
• Dibenzo-30-C-10
• Dibenzo-30-crown-10 ether
• Diabenzo-30-crown-10
• DIBENZO-30-CROWN 10-ETHER
• 2,3,17,18-DIBENZO-1,4,7,10,13,16,19,22,25,28-DECAOXACYCLOTRIACONTA-2,17-DIENE
• Dibenzo-30-crown-10,2,3,17,18-Dibenzo-1,4,7,10,13,16,19,22,25,28-decaoxacyclotriaconta-2,17-diene
• Dibenzo-30-crown-10dibenzo[b,q](1,4,7,10,13,16,19,22,25,28)decaoxacyclotricontin,6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydr
• Dibenzo-30-crown-10 Dibenzo-30-crown-10dibenzo[b,q] (1,4,7,10,13,16,19,22,25,28)decaoxacyclotricontin, 6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydr Dibenzo-30-crown-10dibenzo[b,q](1,4,7,10,13,16,19,22,25,28)decaoxacyclotricontin,6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydr
• Dibenzo-30-crown-10,98%
• Dibenzo-30-Crown-10 98%
• SCHEMBL35679
• DTXSID30169851
• Dibenzo[b,q][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontin,6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydro-
• dibenzo-30-crown-10-ether
• 17455-25-3
• 6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-Hexadecahydrodibenzo[b,q][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine
• CS-0198990
• dibenzo-30-crown
• D2684
• MFCD00054624
• MXCSCGGRLMRZMF-UHFFFAOYSA-N
• T70432
• J-011008
• 2,5,8,11,14,21,24,27,30,33-decaoxatricyclo[32.4.0.015,20]octatriaconta-1(38),15,17,19,34,36-hexaene
• FT-0624633
• Dibenzo-30-crown-10, 98%
• Dibenzo[b,q][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontin, 6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydro-
• Dibenzo(b,q)(1,4,7,10,13,16,19,22,25,28)decaoxacyclotriacontin, 6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-hexadecahydro-
• AS-75105
• CHEMBL155600
• AKOS002312969
• 6,7,9,10,12,13,15,16,23,24,26,27,29,30,32,33-Hexadecahydrodibenzo[b,q][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine #
• 2,5,8,11,14,21,24,27,30,33-decaoxatricyclo[32.4.0.0(1)?,(2)?]octatriaconta-1(34),15,17,19,35,37-hexaene
• DTXCID8092342

• MDL： MFCD00054624
• Inchi： 1S/C28H40O10/c1-2-6-26-25(5-1)35-21-17-31-13-9-29-11-15-33-19-23-37-27-7-3-4-8-28(27)38-24-20-34-16-12-30-10-14-32-18-22-36-26/h1-8H,9-24H2
• InChI Key： MXCSCGGRLMRZMF-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC=CC=2OCCOCCOCCOCCOC2C=CC=CC=2OCCOCC1

Computed Properties

• Exact Mass: 536.26200
• Monoisotopic Mass: 536.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1391 (rough estimate)
• Melting Point: 106.0 to 108.0 deg-C
• Boiling Point: 573.63°C (rough estimate)
• Flash Point: 259.0±31.4 °C
• Refractive Index: 1.7330 (estimate)
• PSA: 92.30000
• LogP: 3.01520
• Solubility: Uncertain
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Dibenzo-30-crown-10 Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dibenzo-30-crown-10

Comprehensive Guide to Dibenzo-30-crown-10 (CAS No. 17455-25-3): Properties, Applications, and Innovations

Dibenzo-30-crown-10 (CAS No. 17455-25-3) is a macrocyclic polyether belonging to the crown ether family, renowned for its exceptional host-guest chemistry and molecular recognition capabilities. This compound features a 30-membered ring structure with two benzo groups, enhancing its selective binding affinity for larger cations like potassium (K⁺) and ammonium (NH₄⁺). Its unique supramolecular properties make it a cornerstone in sensor development, catalysis, and material science.

In recent years, Dibenzo-30-crown-10 has gained traction due to its role in green chemistry and sustainable technologies. Researchers are exploring its potential in ion-selective electrodes for environmental monitoring, aligning with global demands for water quality analysis and heavy metal detection. Its ability to form stable complexes with organic cations also positions it as a candidate for drug delivery systems, a hot topic in pharmaceutical research.

The synthesis of Dibenzo-30-crown-10 typically involves Williamson ether synthesis, with modifications to optimize yield and purity. Advanced spectroscopic techniques (e.g., NMR, FT-IR) confirm its structural integrity, while HPLC ensures high-grade purity for sensitive applications. Users frequently search for "how to purify crown ethers" or "Dibenzo-30-crown-10 solubility," highlighting the need for practical data. This compound is soluble in polar organic solvents like acetonitrile and methanol but exhibits limited solubility in water.

Innovations in nanotechnology have further expanded the utility of Dibenzo-30-crown-10. Its incorporation into metal-organic frameworks (MOFs) and polymeric membranes enhances ion transport efficiency, relevant to battery electrolytes and fuel cells. A trending query like "crown ethers in energy storage" reflects this interdisciplinary interest. Additionally, its fluorescence properties are exploited in chemosensors for real-time ion detection, addressing demands for portable analytical devices.

From a commercial perspective, Dibenzo-30-crown-10 is available in varying purity grades (98%–99.9%), with suppliers emphasizing batch-to-batch consistency. FAQs such as "where to buy high-purity crown ethers" or "Dibenzo-30-crown-10 price trends" indicate market dynamics. Storage recommendations include anhydrous conditions and light-sensitive packaging to prevent degradation, a detail often overlooked in user queries.

In academia, Dibenzo-30-crown-10 serves as a model compound for teaching supramolecular chemistry principles. Its crystal structures and binding constants are frequently cited in textbooks, making it a staple in advanced organic chemistry courses. Recent publications also explore its chiral derivatives for asymmetric synthesis, tapping into the enantioselective catalysis trend.

To summarize, Dibenzo-30-crown-10 (CAS No. 17455-25-3) bridges fundamental research and cutting-edge applications. Its versatility in molecular encapsulation, coupled with rising interest in smart materials and environmental sensors, ensures its relevance in future scientific breakthroughs. For those seeking "alternatives to 18-crown-6" or "large-ring crown ethers," this compound offers a compelling solution with broader cation selectivity.